7,7-Dimethyl-1-azabicyclo[4.2.0]octan-8-one

• CAS No.: 88413-88-1
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 7,7-dimethyl-1-azabicyclo[4.2.0]octan-8-one
• InChI: InChI=1S/C9H15NO/c1-9(2)7-5-3-4-6-10(7)8(9)11/h7H,3-6H2,1-2H3
• InChI Key: PLCJXVHBVLDRQO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCCCN2C1=O)C

Description

7,7-Dimethyl-1-azabicyclo[420]octan-8-one is a bicyclic compound that features a nitrogen atom within its structure

Preparation Methods

The synthesis of 7,7-Dimethyl-1-azabicyclo[4.2.0]octan-8-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the acylation of tetrahydro-1,3-oxazines with diketen, followed by diazo exchange, irradiation, and reduction . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

7,7-Dimethyl-1-azabicyclo[4.2.0]octan-8-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atom, using reagents like alkyl halides.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its structural properties make it a candidate for studying enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 7,7-Dimethyl-1-azabicyclo[4.2.0]octan-8-one exerts its effects involves interactions with molecular targets such as enzymes and receptors. The nitrogen atom within the bicyclic structure can form hydrogen bonds and other interactions, influencing biological pathways and chemical reactions .

Comparison with Similar Compounds

Similar compounds include:

cis-7-Azabicyclo[4.2.0]octan-8-one: Shares a similar bicyclic structure but lacks the dimethyl groups.

7-Phenyl-1-azabicyclo[4.2.0]octan-8-one: Contains a phenyl group instead of the dimethyl groups.

The uniqueness of 7,7-Dimethyl-1-azabicyclo[4.2.0]octan-8-one lies in its specific structural modifications, which can influence its reactivity and interactions in various applications.